Cas no 2229111-33-3 (4-(azetidin-3-yl)-5-methoxy-1,3-dimethyl-1H-pyrazole)

• Product Name: 4-(azetidin-3-yl)-5-methoxy-1,3-dimethyl-1H-pyrazole
• CAS No: 2229111-33-3
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5766944
• PubChem ID: 165713809
• Update Time: 2025-10-30

4-(azetidin-3-yl)-5-methoxy-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1801709
• 2229111-33-3
• 4-(azetidin-3-yl)-5-methoxy-1,3-dimethyl-1H-pyrazole

• Inchi： 1S/C9H15N3O/c1-6-8(7-4-10-5-7)9(13-3)12(2)11-6/h7,10H,4-5H2,1-3H3
• InChI Key： NWZBPMKVBMSEDF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)C1CNC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-(azetidin-3-yl)-5-methoxy-1,3-dimethyl-1H-pyrazole

4-(Azetidin-3-yl)-5-methoxy-1,3-dimethyl-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 2229111-33-3, known as 4-(azetidin-3-yl)-5-methoxy-1,3-dimethyl-1H-pyrazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles with two adjacent nitrogen atoms. The presence of an azetidine ring and a methoxy group further enhances its structural complexity and functional versatility.

Recent studies have highlighted the potential of 4-(azetidin-3-yl)-5-methoxy-1,3-dimethyl-1H-pyrazole as a promising candidate in drug discovery. Its unique structure allows for diverse interactions with biological targets, making it a valuable tool in exploring novel therapeutic agents. The azetidine ring, a four-membered saturated cyclic amine, contributes to the molecule's rigidity and stability, while the methoxy group introduces electron-donating properties that can influence its reactivity and bioavailability.

One of the most notable aspects of this compound is its synthetic versatility. Researchers have developed several methods to synthesize 4-(azetidin-3-yl)-5-methoxy-1,3-dimethyl-1H-pyrazole, including condensation reactions and cyclization processes. These methods not only ensure high yields but also allow for the incorporation of various functional groups, enabling further chemical modifications to tailor its properties for specific applications.

In terms of pharmacological activity, 4-(azetidin-3-yl)-5-methoxy-1,3-dimethyl-1H-pyrazole has shown potential as an inhibitor of certain enzymes and receptors. For instance, recent studies have demonstrated its ability to modulate kinase activity, suggesting its role in anti-cancer therapies. Additionally, its methoxy group may enhance its solubility and permeability, making it a viable candidate for drug delivery systems.

The structural features of 4-(azetidin-3-yl)-5-methoxy-1,3-dimethyl-1H-pyrazole also make it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to predict its binding affinities to various biological targets. These insights are crucial for designing more potent and selective derivatives in the future.

From an environmental standpoint, the synthesis and application of 4-(azetidin-3-yli)-5-methoxy-l,l-dimethyl-l H-pyrazol must adhere to strict safety protocols. Researchers are actively exploring green chemistry approaches to minimize waste and reduce the environmental footprint of its production processes.

In conclusion, 4-(azetidin--yl)-5-methoxy-l,l-dimethyl-l H-pyrazol (CAS No. 2229lll--l) represents a significant advancement in heterocyclic chemistry with promising applications in drug discovery and development. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs.